2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95%
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Overview
Description
2-(2,3-Difluorophenyl)-4-hydroxypyridine (2,3-DFPH) is a member of the pyridine family of heterocyclic aromatic compounds. It is a colorless solid with a molecular weight of 205.17 g/mol. 2,3-DFPH has many unique properties, including its ability to act as a ligand in coordination chemistry, its low-temperature stability, and its ability to form stable complexes with transition metals. In addition, 2,3-DFPH has been used in a variety of scientific research applications, including drug discovery, catalysis, and materials science. In
Scientific Research Applications
2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry and as a catalyst in organic synthesis. In addition, 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% has been used in the synthesis of a variety of organic compounds, including heterocyclic compounds, polymers, and pharmaceuticals. In addition, 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% has been used as a reagent in the synthesis of various metal complexes, such as gold and silver complexes.
Mechanism of Action
The mechanism of action of 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound acts as a ligand in coordination chemistry, forming complexes with transition metals. In addition, it is believed that 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% can act as a catalyst in organic synthesis, facilitating the formation of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% are not fully understood. However, it is believed that the compound has the potential to interact with proteins and enzymes, as well as other biological molecules. In addition, 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% has been shown to have antioxidant activity, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% in laboratory experiments include its low-temperature stability, its ability to form stable complexes with transition metals, and its ability to act as a ligand in coordination chemistry. In addition, 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% is relatively easy to synthesize in yields of up to 95%. However, there are some limitations to using 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% in laboratory experiments, including its low solubility in water and its potential for toxicity.
Future Directions
The potential future directions for 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% include its use as a drug discovery tool, its use in the synthesis of organic compounds and metal complexes, its use as a catalyst in organic synthesis, and its use in the development of new materials. In addition, 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% may be explored for its potential applications in the treatment of diseases, such as cancer and Alzheimer's disease. Finally, 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% may be explored for its potential applications in the field of nanotechnology, such as the development of nanomaterials and nanodevices.
Synthesis Methods
2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% can be synthesized in a variety of ways, including the reaction of 2,3-difluorobenzaldehyde with pyridine hydrochloride in the presence of sodium hydroxide. This method produces 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% in yields of up to 95%. Other methods for the synthesis of 2-(2,3-Difluorophenyl)-4-hydroxypyridine, 95% include the reaction of 2,3-difluorobenzaldehyde with hydroxylamine hydrochloride in the presence of sodium hydroxide and the reaction of 2,3-difluorobenzaldehyde with pyridine hydrochloride in the presence of potassium hydroxide.
properties
IUPAC Name |
2-(2,3-difluorophenyl)-1H-pyridin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F2NO/c12-9-3-1-2-8(11(9)13)10-6-7(15)4-5-14-10/h1-6H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIJLGZHMJOCGFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=CC(=O)C=CN2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70692517 |
Source
|
Record name | 2-(2,3-Difluorophenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70692517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261936-94-0 |
Source
|
Record name | 2-(2,3-Difluorophenyl)pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70692517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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